Cas no 2138120-44-0 (4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one
• CAS No: 2138120-44-0
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6206479
• PubChem ID: 165497043
• Update Time: 2025-05-23

4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138120-44-0
• 4,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one
• EN300-1157025
• 4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one

• Inchi： 1S/C12H17NOS/c1-8-6-11(15-13-8)10-7-9(14)4-5-12(10,2)3/h6,10H,4-5,7H2,1-3H3
• InChI Key： VEEHZSDXHJNPPC-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Additional information on 4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one

Introduction to 4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one (CAS No. 2138120-44-0)

4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138120-44-0, features a cyclohexanone core appended with a thiazole moiety, making it a promising candidate for further investigation in drug discovery and molecular medicine. The unique arrangement of functional groups within its molecular framework suggests potential biological activities that warrant detailed exploration.

The molecular structure of this compound consists of a cyclohexanone ring substituted with two methyl groups at the 4-position and a thiazole ring linked at the 3-position of the cyclohexanone via an amide bond. The thiazole ring itself is further substituted with a methyl group at the 3-position and an ethyl group at the 1-position, contributing to the compound's overall complexity and reactivity. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in thiazole derivatives due to their diverse pharmacological properties. Thiazole scaffolds are well-documented for their role in antimicrobial, antifungal, anti-inflammatory, and anticancer therapies. The incorporation of a thiazole ring into 4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one not only enhances its structural diversity but also potentially extends its biological activity spectrum. This has prompted researchers to investigate its interactions with various biological systems to uncover novel therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps likely include the formation of the amide bond between the cyclohexanone derivative and the thiazole moiety, followed by functional group modifications to introduce the methyl groups at appropriate positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to ensure regioselectivity and minimize side products.

From a pharmacological perspective, the potential biological activity of 4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one is influenced by its ability to interact with biological targets. The cyclohexanone ring can serve as a hydrogen bond acceptor or donor, while the thiazole ring can engage in π-stacking interactions or coordinate with metal ions depending on the target protein. These interactions are critical for determining the compound's binding affinity and specificity.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for therapeutic use. Computational modeling techniques such as molecular docking have been widely employed to predict how this compound might bind to specific proteins or enzymes involved in disease pathways. For instance, virtual screening experiments could identify potential binding pockets on targets such as kinases or proteases that are implicated in cancer progression or inflammatory responses.

The chemical properties of this compound also make it an interesting subject for material science applications beyond pharmaceuticals. Its rigid cyclic structure combined with polar functional groups could enable applications in polymer chemistry or as a precursor for more complex materials. Additionally, the presence of both aromatic (thiazole) and aliphatic (cyclohexanone) moieties may influence its solubility and thermal stability, making it suitable for certain industrial processes.

In conclusion,4,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-one represents a fascinating molecule with potential applications across multiple domains of chemical research. Its unique structural features offer opportunities for further exploration in drug discovery, material science, and chemical synthesis. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing scientific knowledge and developing innovative solutions.